2-(2-ethylphenyl)-4-(2-methylbenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 2-(2-ethylphenyl)-4-[(2-methylphenyl)methyl]-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C23H22N2O3S/c1-3-18-11-6-7-13-20(18)25-23(26)24(16-19-12-5-4-10-17(19)2)21-14-8-9-15-22(21)29(25,27)28/h4-15H,3,16H2,1-2H3
• InChI Key: XHRBHABBBPBKIL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N2C(=O)N(C3=CC=CC=C3S2(=O)=O)CC4=CC=CC=C4C
• Molecular Formula: C23H22N2O3S
• Molecular Weight: 406.5 g/mol

Description

2-(2-ethylphenyl)-4-(2-methylbenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C23H22N2O3S and its molecular weight is 406.5. The purity is usually 95%.
BenchChem offers high-quality 2-(2-ethylphenyl)-4-(2-methylbenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-ethylphenyl)-4-(2-methylbenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

• The compound has been explored for its synthetic versatility, serving as a precursor for various chemical reactions. For example, its reaction with sulfamides and alkylation processes leads to the formation of mono- and dialkyl derivatives, showcasing its potential in creating a wide range of chemical entities for further pharmacological or material science applications (Knollmüller, 1971).

Pharmacological Potential

• Research into the pharmacological applications of derivatives of this chemical structure has revealed its potential in developing novel therapeutic agents. Notably, benzyl derivatives of 2,1,3-benzo- and benzothieno[3,2-a]thiadiazine 2,2-dioxides have been identified as the first heterocyclic family of compounds with phosphodiesterase 7 (PDE 7) inhibitory properties, marking a significant advance in the treatment of T-cell-dependent disorders (Martínez et al., 2000).

Anticancer Activities

• The exploration of benzothiadiazinyl hydrazinecarboxamides and anilino[1,2,4]triazolo[1,5-b][1,2,4]thiadiazine 5,5-diones based on this scaffold has yielded compounds with moderate to good inhibitory activity against various cancer cell lines, including lung, ovary, prostate, breast, and colon cancers. This highlights its potential as a scaffold for developing new anticancer therapies (Kamal et al., 2011).